Cas no 499-75-2 (Carvacrol)

• Product Name: Carvacrol
• CAS No: 499-75-2
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD00002236
• CID: 37815
• PubChem ID: 10364
• Update Time: 2025-09-24

Carvacrol Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-2-methylphenol
• 2-HYDROXY-4-CYMENE
• 2-HYDROXY-4-ISOPROPYL-1-METHYLBENZENE
• 2-HYDROXY-P-CYMENE
• 2-METHYL-5-(1-METHYLETHYL)PHENOL
• 2-METHYL-5-ISOPROPYLPHENOL
• 5-ISOPROPYL-O-CRESOL
• CYMOPHENOL
• FEMA 2245
• Hydroxy-p-cymene
• ISOTHYMOL
• Methyl-5-(1-methylethyl)phenol
• P-CYMEN-2-OL
• 1-Hydroxy-2-methyl-5-isopropylbenzene
• 2-Hydroxy-1-methyl-4-(1-methylethyl)benzene
• 2-hydroxy-4-(2-propyl)toluene
• 2-hydroxy-p-cymen
• 2-methyl-5-(1-methylethyl)-pheno
• 2-para-cymenol
• 2-methyl-5-propan-2-ylphenol
• 5-Isopropyl-2-methylphenolneat
• Carvacrol
• CARVACROL(ISOTHYMOL)(P)
• (+/-)-CaMphene
• Cymenol
• Karvakrol
• Isopropyl-o-cresol
• o-Thymol
• Antioxine
• 2-p-Cymenol
• Phenol, 2-methyl-5-(1-methylethyl)-
• 3-Isopropyl-6-methylphenol
• p-Cymene, 2-hydroxy-
• 5-Isopropyl-2-methyl-phenol
• 2-Methyl-5-(Propan-2-Yl)Phenol
• o-Cresol, 5-isopropyl-
• 6-Methyl-3-isopropylphenol
• Phenol, 5-isopropyl-2-methyl-
• Cymene-2-o
• p-Cymene 2-ol
• 2-Hydroxy p-cymene
• 1-Methyl-2-hydroxy-4-isopropylbenzene
• BENZENE,2-HYDROXY,4-ISOPROPYL,1-METHYL CARVACROL
• Carvacrol, 98%
• S5V
• CAS-499-75-2
• EINECS 207-889-6
• BRD-K15541734-001-02-0
• HSDB 906
• DA-49857
• CARVACROL [FHFI]
• WLN: QR B1 EY1&1
• Carvacrol, primary pharmaceutical reference standard
• EPA Pesticide Chemical Code 022104
• MFCD00002236
• W-105999
• EN300-21426
• C09840
• AKOS000120828
• Z104496566
• 2-Hydroxycymene
• DENTOL
• CHEMBL281202
• Phenol, 3-isopropyl-6-methyl-
• STL453136
• CS-0009729
• CCG-266210
• DTXSID6042074
• CARVACROL [WHO-DD]
• 499-75-2
• FS-4199
• CARVACROL [FCC]
• SCHEMBL24734
• Isothymol (=2-Isopropyl-4-methyl phenol)
• InChI=1/C10H14O/c1-7(2)9-5-4-8(3)10(11)6-9/h4-7,11H,1-3H
• s3788
• LMPR0102090017
• MB00118
• Q225543
• BRD-K15541734-001-01-2
• Carvacrol Cymenol 5-Isopropyl-2-methylphenol
• CCRIS 7450
• NSC-6188
• F8889-1978
• BRN 1860514
• GTPL2497
• NS00004666
• NCGC00256001-01
• F17722
• FEMA No. 2245
• Oxycymol
• O-CRESOL, 5-ISOPROPYL
• Carvacrol,(S)
• p-Mentha-1,3,5-trien-2-ol
• NSC6188
• BDBM50240433
• Cymene-2-ol, p-
• UNII-9B1J4V995Q
• p-Cymene-2-ol
• NSC 6188
• DTXCID4022074
• 3-Isopropyl-6-methyl-Phenol
• 1ST40100
• CARVACROL [HSDB]
• 2-Methyl-5-(1-methylethyl)-Phenol
• 2-methyl-5-propan-2-yl-phenol
• AC-2688
• 3-Isopropyl-6-methyl phenol
• BIDD:ER0492
• AI3-03438
• Carvacrol, analytical standard
• 4-06-00-03331 (Beilstein Handbook Reference)
• Carvacrol, >=98%, FCC, FG
• 9B1J4V995Q
• Carvacrol, natural, 99%, FG
• CARVACROL [MI]
• CHEBI:3440
• Tox21_301378
• HY-N0711
• BENZENE,2-HYDROXY,4-ISOPROPYL,1-METHYL CARVACROL
• Caswell No. 511

• MDL： MFCD00002236
• Inchi： 1S/C10H14O/c1-7(2)9-5-4-8(3)10(11)6-9/h4-7,11H,1-3H3
• InChI Key： RECUKUPTGUEGMW-UHFFFAOYSA-N
• SMILES： CC(C1C=C(O)C(C)=CC=1)C

Computed Properties

• Exact Mass: 150.10400
• Monoisotopic Mass: 150.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• isomeric RMSD: 0.4
• CID conformational isomer Count: 3
• Molecular Weight: 150.22
• Surface Charge: 0
• Tautomer Count: 9
• Functional 3D Donor Count: 1
• Functional 3D hydrophobic Count: 1
• Functional 3D ring Count: 1
• Rotatable Bond Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless or yellowish crystals
• Density: 0.976 g/mL at 20 °C(lit.)
• Melting Point: 3-4 °C (lit.)
• Boiling Point: 236-237 °C(lit.)
• Flash Point: Degrees Fahrenheit:222.8°F
  Degrees Celsius:106°C
  
• Refractive Index: n20/D 1.522(lit.)
• Solubility: 1.25g/l
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong bases, strong oxidizing agents.
• PSA: 20.23000
• LogP: 2.82400
• Odor: THYMOL ODOR
• Refractive Index: INDEX OF REFRACTION: 1.5230 @ 20 °C/D; MAX ABSORPTION (ALCOHOL): 277.5 NM (LOG E= 3.26); SADTLER REFERENCE NUMBER: 2470 (IR, PRISM)
• Merck: 1872
• FEMA: 2245
• Solubility: Insoluble in water, soluble in ethanol, acetone, ethyl acetate and other organic solvents

Carvacrol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：FI1225000
• Hazardous Material Identification：
• Hazard Level：8
• Packing Group：III
• Risk Phrases：R22; R34
• HazardClass：8
• PackingGroup：III
• Toxicity：LD orally in rabbits: 100 mg/kg (Kochmann)
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Natural Products and Extracts Plant Extracts Plant based Rhanterium epapposum
• Natural Products and Extracts Plant Extracts Plant based Laser trilobum
• Natural Products and Extracts Plant Extracts Plant based Echinophora tournefortii
• Natural Products and Extracts Plant Extracts Plant based Echinophora orientalis
• Natural Products and Extracts Plant Extracts Plant based Anisosciadium orientale
• Monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether